Cas no 1286705-62-1 (2-(furan-2-amido)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-1,3-oxazole-4-carboxamide)

• Product Name: 2-(furan-2-amido)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-1,3-oxazole-4-carboxamide
• CAS No: 1286705-62-1
• MF: C₁₇H₁₂N₄O₆S₂
• MW: 432.430380821228
• CID: 6251486
• PubChem ID: 52907944
• Update Time: 2025-06-29

2-(furan-2-amido)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-amido)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-1,3-oxazole-4-carboxamide
• 1286705-62-1
• 2-(furan-2-carboxamido)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)oxazole-4-carboxamide
• VU0533616-1
• 2-(furan-2-carbonylamino)-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1,3-oxazole-4-carboxamide
• F6154-0395
• AKOS024533892

• Inchi： 1S/C17H12N4O6S2/c1-29(24,25)9-4-5-10-13(7-9)28-17(19-10)21-14(22)11-8-27-16(18-11)20-15(23)12-3-2-6-26-12/h2-8H,1H3,(H,18,20,23)(H,19,21,22)
• InChI Key： IVMXIAKGIUCXCM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=1)SC(NC(C1=COC(NC(C3=CC=CO3)=O)=N1)=O)=N2)(=O)=O

Computed Properties

• Exact Mass: 432.01982646g/mol
• Monoisotopic Mass: 432.01982646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 181Ų

Additional information on 2-(furan-2-amido)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-1,3-oxazole-4-carboxamide

Professional Introduction to Compound with CAS No 1286705-62-1 and Product Name: 2-(furan-2-amido)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-1,3-oxazole-4-carboxamide

The compound with the CAS number 1286705-62-1 and the product name 2-(furan-2-amido)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-1,3-oxazole-4-carboxamide represents a significant advancement in the field of chemical and biomedical research. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery. The detailed chemical composition and functional groups present in this compound make it a promising candidate for further exploration in various therapeutic areas.

At the core of this compound's structure lies a complex interplay of heterocyclic rings and amide functionalities. The presence of a furan-2-amido moiety suggests a high degree of reactivity and versatility, which is often leveraged in the design of bioactive molecules. This moiety is known to participate in hydrogen bonding interactions, making it particularly useful in the development of molecules that require precise binding to biological targets. Additionally, the 6-methanesulfonyl-1,3-benzothiazol-2-yl group introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its interactions with biological systems.

The 1,3-oxazole ring is another critical component of this compound, contributing to its overall stability and reactivity. Oxazole rings are frequently encountered in pharmaceuticals due to their ability to engage in favorable interactions with biological targets such as enzymes and receptors. In particular, the 4-carboxamide group at the end of the molecule enhances its solubility and bioavailability, which are crucial factors in drug development. These features collectively make this compound a compelling subject for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding sites and interaction patterns between this compound and various biological targets. These studies have revealed that the 2-(furan-2-amido)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-1,3-oxazole-4-carboxamide exhibits promising affinity for certain enzymes involved in inflammatory pathways. This finding aligns well with current research trends aimed at developing novel anti-inflammatory agents.

In addition to its potential as an anti-inflammatory agent, this compound has also shown promise in other therapeutic areas. For instance, preliminary studies suggest that it may exhibit inhibitory effects on certain kinases, which are key players in cancer signaling pathways. The ability to modulate kinase activity is highly desirable in oncology research, as it can lead to the development of targeted therapies that minimize side effects associated with traditional chemotherapeutic agents. Furthermore, the structural features of this molecule make it a versatile scaffold for further derivatization, allowing researchers to fine-tune its properties for specific applications.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework present in this molecule. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of interdisciplinary collaboration between chemists and biologists.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with specific targets. The 2-(furan-2-amido)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-1,3-oxazole-4-carboxamide exemplifies this trend by combining structural features that enhance both potency and selectivity. Its potential applications span across multiple therapeutic areas, making it a valuable asset in the ongoing quest for novel therapeutics.

The development of new drugs is often a lengthy and resource-intensive process. However, computational tools have significantly accelerated this process by enabling rapid screening of large libraries of compounds for potential bioactivity. By integrating experimental data with computational predictions, researchers can prioritize promising candidates for further testing. This approach not only saves time but also reduces costs associated with traditional drug discovery methods. The 1286705-62-1 compound serves as an excellent example of how these modern techniques can be harnessed to identify new therapeutic agents.

In conclusion, the compound identified by CAS number 1286705-62-1 and named 2-(furan-2-amido)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-1,3 oxazole -4-carboxamide represents a significant milestone in chemical and biomedical research. Its intricate structure and versatile functional groups make it a promising candidate for further exploration in various therapeutic areas. With continued advancements in synthetic chemistry and computational biology, we can expect even more innovative applications for this remarkable molecule.